2-(2,4-dimethylphenyl)-N-(4-(pyridin-2-yl)thiazol-2-yl)acetamide

• IUPAC Name: 2-(2,4-dimethylphenyl)-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C18H17N3OS/c1-12-6-7-14(13(2)9-12)10-17(22)21-18-20-16(11-23-18)15-5-3-4-8-19-15/h3-9,11H,10H2,1-2H3,(H,20,21,22)
• InChI Key: DCSGGMYPYYHOTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CC(=O)NC2=NC(=CS2)C3=CC=CC=N3)C
• Molecular Formula: C18H17N3OS
• Molecular Weight: 323.4 g/mol

Description

2-(2,4-dimethylphenyl)-N-(4-(pyridin-2-yl)thiazol-2-yl)acetamide, also known as DMPTA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DMPTA is a thiazole derivative that has been synthesized using various methods and has shown promising results in various scientific studies.

Scientific Research Applications

Biological Effects of Acetamide Derivatives

The toxicology of acetamide and its derivatives, including N,N-dimethylacetamide and N-methylacetamide, has been reviewed, highlighting their commercial importance and the biological consequences of exposure. Over the years, considerable information has been added to our understanding of these chemicals, revealing variations in biological responses among them. This updated review also expands on the environmental toxicology of these materials not covered in earlier studies (Kennedy, 2001).

Chemistry and Properties of Benzimidazolyl and Benzthiazolyl Derivatives

A comprehensive review of the chemistry and properties of compounds containing pyridine-2,6-diylbis(1H-benzimidazole) and pyridine-2,6-diylbis(1,3-benzothiazole) up to 2008 has been presented. This review covers the synthesis, properties of organic compounds, their protonated/deprotonated forms, and complex compounds. The spectroscopic properties, structures, magnetic properties, biological, and electrochemical activities of these compounds have been summarized, indicating potential areas for future research (Boča et al., 2011).

Optoelectronic Applications of Quinazolines and Pyrimidines

Quinazolines and pyrimidines are known for their extensive research in electronic devices, luminescent elements, and sensors. This review highlights luminescent small molecules and chelate compounds including quinazoline or pyrimidine rings, showcasing their applications in photo- and electroluminescence. The incorporation of these fragments into π-extended conjugated systems is valuable for creating novel optoelectronic materials, indicating their significance in the development of organic light-emitting diodes and other electronic devices (Lipunova et al., 2018).

Pyrimidine-Based Optical Sensors

Pyrimidine derivatives have been highlighted for their use as exquisite sensing materials due to their ability to form both coordination and hydrogen bonds. This review covers various pyrimidine-based optical sensors with literature from 2005 to 2020, showcasing their range of biological and medicinal applications. The versatility of pyrimidine derivatives in sensing probes underscores their importance in developing new optical sensors (Jindal & Kaur, 2021).